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Compound of Interest |

Compound Name: 3-(4-Chlorophenyl)picolinic acid
CAS No.: 1226215-87-7
Cat. No.: B582226

Get Quote

Topic: 3-(4-Chlorophenyl)picolinic acid Proper Disposal Procedures CAS Number: 1226215-
87-7 Content Type: Operational Safety & Logistics Guide

Executive Summary: Immediate Action Required

Status: Hazardous Chemical Waste (Halogenated) Primary Hazard: Skin/Eye Irritant, Potential
Aquatic Toxicity. Disposal Method: High-Temperature Incineration (via approved vendor).
Prohibited: Do NOT dispose of down the drain or in municipal trash.

This guide provides a validated workflow for the segregation, packaging, and disposal of 3-(4-
Chlorophenyl)picolinic acid. As a halogenated pyridine derivative, improper disposal risks the
formation of toxic byproducts (e.g., dioxins) if incinerated at insufficient temperatures, and
poses significant aquatic risks if released into waterways.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity and state.[1] This compound is often used
as a scaffold in drug discovery or agrochemical synthesis.[2]
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Property

Specification

Operational Implication

CAS Number

1226215-87-7

Use this for waste

tagging/manifesting.

Molecular Formula

C12HsCINO2

Contains Chlorine; requires

"Halogenated" waste stream.

Physical State

Solid (typically off-white

powder)

Dust inhalation hazard during

transfer.

Acidity (pKa)

~3.5 - 4.5 (Predicted)

Weak acid; compatible with

acidic/neutral organic waste.

Solubility

DMSO, Methanol, dilute Base

May precipitate if mixed with

highly acidic aqueous waste.

Hazard Classification (GHS):

e H315: Causes skin irritation.[3][4][5]

o H319: Causes serious eye irritation.[3][4][6]

o H335: May cause respiratory irritation.[3][4][7]

» Note: Treat as Aquatic Chronic 3 (Harmful to aquatic life with long-lasting effects) due to the

chlorophenyl moiety, common in this structural class.

Operational Disposal Workflows

Workflow A: Solid Waste Disposal (Pure Substance)

Use this for expired shelf stock or surplus solid material.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar. Avoid metal containers due to potential corrosion from residual acidity.

e Transfer:

o Perform all transfers inside a chemical fume hood.
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o Wear Nitrile gloves (double-gloving recommended) and safety glasses.
e Labeling:
o Tag as "Hazardous Waste - Solid".
o Explicitly write: "Contains Halogenated Organics: 3-(4-Chlorophenyl)picolinic acid".

o Check the box for "Toxic" and "Irritant".

Workflow B: Liquid Waste (Reaction Mixtures & HPLC
Effluent)

Use this for mother liquors or analytical waste.
o Segregation (Critical):

o Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) if your facility
separates halogenated waste to reduce disposal costs.

o Do NOT mix with strong oxidizers (e.g., Nitric Acid) to prevent exothermic decomposition.
e pH Check:

o If the solution is highly acidic (pH < 2), neutralize to pH 5-9 using Sodium Bicarbonate
(NaHCO:s) before adding to the organic waste carboy, unless your facility accepts acidic
organic waste.

e Container:

o Use a dedicated "Halogenated Organic Solvent" carboy (typically red or yellow safety
cans, or HDPE carboys).

Spill Response & Decontamination Protocol

Scenario: A researcher drops a 5¢g vial of solid 3-(4-Chlorophenyl)picolinic acid on the lab
floor.
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Step-by-Step Decontamination:

Isolate: Evacuate the immediate area (radius of 3 meters). Mark the zone.

o PPE Upgrade: Wear N95 dust mask (or half-face respirator with P100 filters), splash
goggles, and lab coat.

e Containment:
o Do not dry sweep. This generates dust.[3]

o Cover the spill with a wet paper towel or an inert absorbent (vermiculite) dampened with
water to suppress dust.

e Collection:
o Scoop the damp material into a disposable wide-mouth jar.

o Wipe the surface with a 10% Sodium Carbonate (Na2COs) solution. This converts the acid
to its water-soluble sodium salt (Sodium 3-(4-chlorophenyl)picolinate), facilitating easier
removal.

e Final Clean: Rinse the area with water and dry.

o Disposal: Label the debris jar as "Hazardous Waste: Debris contaminated with Halogenated
Acid".

Decision Matrix: Waste Stream Segregation

The following logic ensures compliance with RCRA (Resource Conservation and Recovery Act)
guidelines and minimizes incineration costs.
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Waste Generation: NON-HALOGENATED SOLVENT CARBOY
3-(4-Chlorophenyl)picolinic acid (If <2% Halogen content allowed)

What is the physical state?

Pure Substance \ Dissolved

Solid (Powder/Crystals) Liquid (Solution)

SOEIDWASTE BIN Solvent Composition?

Tag: Halogenated Organic Solid

Aqueous (>90% Water) Organic Solvent

l

AQUEOUS TOXIC WASTE Is the solvent Halogenated?
(Do NOT Drain) (e.g., DCM, Chloroform)

No (MeOH, etc.)

Yes (DCM, etc.) *Segregate as Halo due to solute*

HALOGENATED SOLVENT CARBOY

(High BTU Incineration)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b582226/docs?utm_src=pdf-body-img#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Figure 1: Decision Matrix for segregating 3-(4-Chlorophenyl)picolinic acid waste. Note that
even non-halogenated solvents containing this solute should often be treated as halogenated
waste to ensure proper incineration temperatures.

Scientific Rationale & Compliance

Why Segregate Halogenated Waste? Unlike simple organic acids (e.g., Benzoic acid), 3-(4-
Chlorophenyl)picolinic acid contains a chlorine atom attached to an aromatic ring.

e Mechanism of Hazard: When incinerated at standard temperatures (<850°C), chlorinated
aromatics can undergo de novo synthesis to form Polychlorinated Dibenzodioxins (PCDDs)
and Furans (PCDFs) [1].

» Solution: By tagging this waste as "Halogenated," waste handlers divert it to high-
temperature incinerators (>1100°C) equipped with rapid quench systems and acid gas
scrubbers (to neutralize the HCI produced), ensuring complete destruction without dioxin
formation.

Regulatory Note (RCRA): While 3-(4-Chlorophenyl)picolinic acid is not explicitly P-listed or
U-listed under 40 CFR 261.33, it must be characterized by the generator.

o Characteristic of Toxicity: If the waste stream contains significant concentrations, it may fail
TCLP (Toxicity Characteristic Leaching Procedure) for pyridine derivatives or chlorobenzene
analogs, though specific limits for this exact molecule are undefined.

» Best Practice: Always manage as a Hazardous Chemical Waste to ensure "Cradle-to-Grave"
liability protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [3-(4-Chlorophenyl)picolinic acid proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b582226?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/47msds_0024GjGhs08Div.03sdsPicolinicacid.pdf
https://aksci.com/sds/J93896_SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigma/pz0274?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://usmed-media.usamedpremium.com/public/assets/Safety%20Data%20Sheets/SDS_SIGMA_REAGENT_CHEMICAL_2_PICOLINIC_ACID_5G.pdf
https://www.inchem.org/documents/icsc/icsc/eics0803.htm
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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